1-(4-fluorophenyl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C21H19FN2OS/c22-18-6-4-17(5-7-18)21(9-10-21)20(25)24(13-16-8-12-26-15-16)14-19-3-1-2-11-23-19/h1-8,11-12,15H,9-10,13-14H2
• InChI Key: CECONHIMYZEPJI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)N(CC3=CSC=C3)CC4=CC=CC=N4
• Molecular Formula: C21H19FN2OS
• Molecular Weight: 366.5 g/mol

Description

1-(4-fluorophenyl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C21H19FN2OS and its molecular weight is 366.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds related to 1-(4-fluorophenyl)-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide have been a focus of research due to their potential biological activities. Zhou et al. (2021) established a high-yield synthetic method for a related compound, demonstrating the compound's synthesis via multi-step nucleophilic substitution reaction and ester hydrolysis, with confirmation of the structure by 1H NMR and MS spectrum (Zhou et al., 2021).

Anticancer Activity

Research on derivatives of similar structural frameworks has indicated potential for anticancer activity. Jayarajan et al. (2019) synthesized compounds through a three-component reaction, which showed promising results in computational chemistry methods and non-linear optical (NLO) properties. Molecular docking analyses suggested these compounds could inhibit tubulin polymerization, indicating potential anticancer activity (Jayarajan et al., 2019).

Neurological Imaging Applications

Compounds with similar structural motifs have been developed for neurological imaging, particularly in serotonin 5-HT1A receptor imaging. Lang et al. (1999) synthesized fluorinated derivatives for PET imaging, showing these compounds' utility in neurological studies (Lang et al., 1999). Additionally, Choi et al. (2015) compared 18F-Mefway PET imaging of serotonin 1A receptors to 18F-FCWAY, discussing the potential for improved imaging techniques (Choi et al., 2015).

Material Science Applications

In material science, the synthesis and properties of compounds containing cyclohexane structures, akin to the structure of interest, have been explored. Hsiao et al. (1999) detailed the synthesis of aromatic polyamides, demonstrating these materials' potential for high-performance applications due to their thermal stability and solubility in polar aprotic solvents (Hsiao et al., 1999).

Antimicrobial and Antifungal Activities

The potential for antimicrobial and antifungal activities has also been investigated. Tian et al. (2009) prepared N-(substituted) cyclopropanecarboxyl-N′-pyridin-2-yl thioureas, showing significant herbicidal and fungicidal activities, highlighting the diverse biological activities possible with this structural framework (Tian et al., 2009).